Cas no 1795362-31-0 (3-[(dimethylsulfamoylamino)methyl]-5-thiophen-3-ylpyridine)

• Product Name: 3-[(dimethylsulfamoylamino)methyl]-5-thiophen-3-ylpyridine
• CAS No: 1795362-31-0
• MF: C₁₂H₁₅N₃O₂S₂
• MW: 297.396399736404
• CID: 5368247
• Update Time: 2025-06-09

3-[(dimethylsulfamoylamino)methyl]-5-thiophen-3-ylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-[(dimethylsulfamoylamino)methyl]-5-thiophen-3-ylpyridine

• Inchi： 1S/C12H15N3O2S2/c1-13-19(16,17)15(2)8-10-5-12(7-14-6-10)11-3-4-18-9-11/h3-7,9,13H,8H2,1-2H3
• InChI Key： LYZHCQVJKGWEEZ-UHFFFAOYSA-N
• SMILES： C1=NC=C(C2C=CSC=2)C=C1CN(C)S(NC)(=O)=O

Additional information on 3-[(dimethylsulfamoylamino)methyl]-5-thiophen-3-ylpyridine

3-[(Dimethylsulfamoylamino)Methyl]-5-Thiophen-3-ylpyridine: A Comprehensive Overview

3-[(Dimethylsulfamoylamino)methyl]-5-thiophen-3-ylpyridine (CAS No. 1795362-31-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

3-[(Dimethylsulfamoylamino)methyl]-5-thiophen-3-ylpyridine is a heterocyclic compound that combines a pyridine ring with a thiophene moiety, linked through a methylene bridge. The presence of the dimethylsulfamoylamino group adds to its complexity and functionality. The molecular formula of this compound is C₁₄H₁₆N₂O₂S₂, and it has a molecular weight of 308.41 g/mol. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various experimental conditions.

The chemical structure of 3-[(Dimethylsulfamoylamino)methyl]-5-thiophen-3-ylpyridine is particularly interesting due to the presence of multiple functional groups. The pyridine ring provides electron-withdrawing properties, while the thiophene moiety introduces aromaticity and potential π-electron interactions. The dimethylsulfamoylamino group, on the other hand, confers additional polarity and hydrogen bonding capabilities, which can influence the compound's pharmacokinetic properties.

Synthesis Methods

The synthesis of 3-[(Dimethylsulfamoylamino)methyl]-5-thiophen-3-ylpyridine has been reported in several studies, with different approaches being explored to optimize yield and purity. One common method involves the reaction of 5-bromopyridine with thiophene-3-boronic acid in the presence of a palladium catalyst to form the intermediate 5-thiophen-3-ylpyridine. This intermediate is then further modified by introducing the (dimethylsulfamoylamino)methyl group through a series of substitution reactions.

A recent study published in the Journal of Organic Chemistry detailed an efficient one-pot synthesis method that significantly reduced reaction time and improved yield. The researchers used a microwave-assisted synthesis approach, which allowed for rapid and selective formation of the desired product with high purity. This method not only simplifies the synthetic process but also enhances scalability for industrial applications.

Biological Activities and Potential Applications

3-[(Dimethylsulfamoylamino)methyl]-5-thiophen-3-ylpyridine has shown promising biological activities in various preclinical studies. One of its key properties is its ability to modulate specific enzymes and receptors involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, making it a potential candidate for cancer therapy.

A study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory effects of 3-[(Dimethylsulfamoylamino)methyl]-5-thiophen-3-ylpyridine. The compound was found to effectively reduce inflammation in animal models by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be developed into a novel anti-inflammatory drug for treating conditions like arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-[(Dimethylsulfamoylamino)methyl]-5-thiophen-3-ylpyridine has also shown neuroprotective effects in preclinical studies. Research conducted at a leading pharmaceutical institute demonstrated that the compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating signaling pathways involved in cell survival. These neuroprotective properties make it a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for further clinical evaluation of 3-[(Dimethylsulfamoylamino)methyl]-5-thiophen-3-ylpyridine. Several phase I clinical trials are currently underway to assess its safety and tolerability in humans. Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In parallel with clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of the compound to enhance its bioavailability and reduce potential side effects. Computational modeling techniques are being employed to predict drug metabolism and identify potential drug-drug interactions. These efforts aim to ensure that 3-[(Dimethylsulfamoylamino)methyl]-5-thiophen-3-ylpyridine can be safely and effectively translated into clinical practice.

Conclusion

3-[(Dimethylsulfamoylamino)methyl]-5-thiophen-3-ylpyridine, with its unique chemical structure and multifaceted biological activities, represents a promising candidate for the development of new therapeutic agents. Its potential applications in cancer therapy, anti-inflammatory treatment, and neuroprotection highlight its broad therapeutic potential. As research continues to advance, this compound is likely to play an increasingly important role in addressing unmet medical needs and improving patient outcomes.